2-Hydroxymethyl-tetrahydro-pyran-4-one

• IUPAC Name: 2-(hydroxymethyl)oxan-4-one
• InChI: InChI=1S/C6H10O3/c7-4-6-3-5(8)1-2-9-6/h6-7H,1-4H2
• InChI Key: JMOVKMUNGBVQNJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CC1=O)CO
• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol

Description

2-Hydroxymethyl-tetrahydro-pyran-4-one is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Statin Synthesis : 2-Hydroxymethyl-tetrahydro-pyran-4-one is used in synthesizing statins. A study demonstrated the preparation of δ-Formyl-δ-valerolactone, a key platform for statin synthesis, by oxidizing 2-hydroxymethyl-tetrahydro-pyran-4-one derivatives (Časar & Košmrlj, 2009).
• Medicinal Chemistry : It is a precursor for the synthesis of dihydropyrano[3,2-b]pyrans and spiro-pyrano[3,2-b]pyrans, which have wide-ranging biological activities and applications in medicinal chemistry (Borah, Dwivedi, & Chowhan, 2021).

Industrial and Chemical Applications

• Dyeing Polyester Fabrics : Used in the preparation of azodisperse dyes for dyeing polyester fabrics, showcasing its applicability in the textile industry (Metwally, Khalifa, & Amer, 2008).
• Biologically Active Derivatives : The compound is employed in creating derivatives that exhibit herbicidal and growth regulatory activity, indicating its use in agricultural sciences (Veverka & Kráľovičová, 1990).

Novel Syntheses and Derivatives

• New Synthesis Methods : Studies have explored new methods of synthesizing derivatives of 2-Hydroxymethyl-tetrahydro-pyran-4-one, such as ultrasound-mediated condensation, highlighting its role in advancing synthetic chemistry (Wang, Zou, Zhao, & Shi, 2011).
• Antibacterial and Antioxidant Properties : Research on pyrano[3,2-b]pyran derivatives synthesized using 2-Hydroxymethyl-tetrahydro-pyran-4-one has shown significant antibacterial and antioxidant activities, adding to its importance in pharmaceutical research (Memar, Khazdooz, Zarei, & Abbaspourrad, 2020).